Cas no 1495273-79-4 (Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 1495273-79-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD31697839
• CID: 4602324
• PubChem ID: 72705016
• Update Time: 2025-06-30

Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• Methyl 2-cyclopentyl-6-hydroxyisonicotinate
• P18257
• Methyl6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• 6-Cyclopentyl-1,2-dihydro-2-oxo-4-pyridinecarboxylic acid methyl ester
• 1495273-79-4
• PS-16181
• DB-140638
• methyl 2-cyclopentyl-6-oxo-1H-pyridine-4-carboxylate
• SCHEMBL15535692
• KFYXHXWIDPBLSD-UHFFFAOYSA-N
• PB40766
• CS-0048930

• MDL： MFCD31697839
• Inchi： 1S/C12H15NO3/c1-16-12(15)9-6-10(13-11(14)7-9)8-4-2-3-5-8/h6-8H,2-5H2,1H3,(H,13,14)
• InChI Key： KFYXHXWIDPBLSD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)C=C(C2CCCC2)N1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate

Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate: A Comprehensive Overview

Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate, also known by its CAS number 1495273-79-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate is characterized by a dihydropyridine ring system with a cyclopentyl substituent at position 6 and a methyl ester group at position 4. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anticonvulsant agents and its ability to modulate ion channels, which are critical targets in neurology and cardiology. The cyclopentyl group attached to the dihydropyridine ring enhances the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular targets.

In addition to its pharmacological applications, Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate has been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and hybrid materials. These materials exhibit unique mechanical and electronic properties, making them promising candidates for applications in sensors and flexible electronics.

The synthesis of Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding dihydropyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements have made the compound more accessible for both academic research and industrial applications.

From a structural standpoint, the dihydropyridine ring system in Methyl 6-cyclopentyl-2-oxo-1,2-dihydropyridine-4-carboxylate is highly versatile. The presence of electron-withdrawing groups like the carbonyl at position 2 enhances the compound's reactivity towards nucleophilic attack, making it an excellent substrate for various organic transformations. This property has been exploited in the development of novel synthetic pathways for complex molecules.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of Methyl 6-cyclopentyl-2 oxo 1 2 dihydropyridine 4 carboxylate. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation within its dihydropyridine ring system, which influences its optical properties and stability under different conditions. These findings have been instrumental in guiding experimental studies aimed at optimizing its performance in various applications.

In conclusion, Methyl 6-cyclopentyl 2 oxo 1 2 dihydropyridine 4 carboxylate is a compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing both scientific knowledge and technological innovation.